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Introduction

Liperfluo is a fluorescent probe specifically designed for the detection of lipid peroxides within
cellular membranes.[1][2][3] As a derivative of perylene, Liperfluo offers high sensitivity and
selectivity for lipid hydroperoxides.[4][5] Its oxidized form is nearly non-fluorescent in aqueous
environments but exhibits strong fluorescence in lipophilic sites, such as cell membranes,
making it an ideal tool for analyzing lipid peroxidation in living cells via flow cytometry and
fluorescence microscopy.[1][2][6][7] The accumulation of lipid peroxides is a key event in
cellular oxidative stress and is a hallmark of ferroptosis, a form of iron-dependent, non-
apoptotic cell death.[8][9][10][11] Consequently, Liperfluo has become a valuable reagent in
ferroptosis research.[1][2]

The probe has excitation and emission wavelengths of approximately 524 nm and 535 nm,
respectively, which helps to minimize photodamage and cellular autofluorescence.[1][2][3][6][7]
Upon reacting with lipid hydroperoxides, Liperfluo is oxidized, leading to a significant increase
in its fluorescence intensity.[5] This property allows for the quantitative assessment of lipid
peroxidation levels in individual cells within a population using flow cytometry.
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Signaling Pathways and Experimental Workflow
Lipid Peroxidation and Ferroptosis Signaling

Lipid peroxidation is a complex process involving the oxidative degradation of lipids, particularly
polyunsaturated fatty acids (PUFAs), within cellular membranes.[12][13][14] This process can
be initiated by reactive oxygen species (ROS) and is closely linked to cellular signaling and
various pathological conditions.[15][16] Ferroptosis is a regulated form of cell death driven by
the iron-dependent accumulation of lipid peroxides.[8][9][10][17] Key regulators of this pathway
include glutathione peroxidase 4 (GPX4), which detoxifies lipid hydroperoxides, and system
Xc-, which imports cystine for the synthesis of glutathione (GSH), a necessary cofactor for
GPX4.[8][11] Inhibition of these protective mechanisms leads to the accumulation of lipid
peroxides and subsequent cell death.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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